8-bromoisoquinoline-1-carbonitrile
Description
8-Bromoisoquinoline-1-carbonitrile is a chemical compound with the molecular formula C9H6BrN . It is a derivative of 8-Bromoquinoline, a quinolone derivative . It is widely employed for the synthesis of dyes, food colors, pharmaceutical reagents, pH indicators, and in various industrial processes .
Molecular Structure Analysis
The molecular structure of this compound consists of a pyridyl group . The molecular weight of the compound is 208.05 .Safety and Hazards
8-Bromoisoquinoline-1-carbonitrile is considered hazardous. It is toxic if swallowed and causes skin and eye irritation . Safety measures include washing hands thoroughly after handling, wearing protective gloves/clothing/eye protection/face protection, and avoiding eating, drinking, or smoking when using this product .
Properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for 8-bromoisoquinoline-1-carbonitrile involves the bromination of isoquinoline followed by the addition of a cyano group to the carbon atom adjacent to the nitrogen atom.", "Starting Materials": [ "Isoquinoline", "Bromine", "Sodium cyanide", "Sulfuric acid", "Acetic acid", "Water" ], "Reaction": [ "Step 1: Bromination of isoquinoline using bromine and sulfuric acid to yield 8-bromoisoquinoline", "Step 2: Addition of a cyano group to the carbon atom adjacent to the nitrogen atom using sodium cyanide and acetic acid in water to yield 8-bromoisoquinoline-1-carbonitrile" ] } | |
CAS No. |
1082734-33-5 |
Molecular Formula |
C10H5BrN2 |
Molecular Weight |
233.1 |
Purity |
95 |
Origin of Product |
United States |
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